2-Hydroxy-4-methoxy-3-(3,7-dimethyl-5-oxo-2,6-octadienyl)-6-[[(9Z,12Z)-1-oxo-9,12-octadecadienyl]oxymethyl]benzaldehyde

• Molecular Formula: C37H54O6
• Molecular Weight: 594.8 g/mol
• IUPAC Name: [4-[(2E)-3,7-dimethyl-5-oxoocta-2,6-dienyl]-2-formyl-3-hydroxy-5-methoxyphenyl]methyl (9Z,12Z)-octadeca-9,12-dienoate
• InChI: InChI=1S/C37H54O6/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-36(40)43-28-31-26-35(42-5)33(37(41)34(31)27-38)23-22-30(4)25-32(39)24-29(2)3/h10-11,13-14,22,24,26-27,41H,6-9,12,15-21,23,25,28H2,1-5H3/b11-10-,14-13-,30-22+
• InChI Key: SUAXEWQRYKSWIW-OFVWHMROSA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCCCCCCC(=O)OCC1=CC(=C(C(=C1C=O)O)C/C=C(\C)/CC(=O)C=C(C)C)OC
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OCC1=CC(=C(C(=C1C=O)O)CC=C(C)CC(=O)C=C(C)C)OC
• synonyms: hericenone E

Description

2-Hydroxy-4-methoxy-3-(3,7-dimethyl-5-oxo-2,6-octadienyl)-6-[[(9Z,12Z)-1-oxo-9,12-octadecadienyl]oxymethyl]benzaldehyde is a natural product found in Hericium erinaceus with data available.

Scientific Research Applications

Synthesis and Chemical Reactions

• Alternative Synthesis Procedures

  Similar compounds have been synthesized through various chemical processes. For instance, Banerjee et al. (2013) describe the synthesis of 1,8-dimethyl-5-methoxytetralin-6-ol from commercially available 3-hydroxy-4-methoxy-benzaldehyde, highlighting the diverse synthetic routes possible for such compounds (Banerjee, Poon, & Bedoya, 2013).

• Reactivity Studies

  The study of reactivity ratios, as conducted by Sreedhar and Satyanarayana (1994), provides insights into the behavior of methoxy benzaldehydes in chemical reactions (Sreedhar & Satyanarayana, 1994).

Biological Applications

• Antimicrobial and Anticancer Properties

  Compounds with structural similarities have been evaluated for their antimicrobial and anticancer potentials. Sigroha et al. (2012) synthesized a series of benzylidene-amino pyrazolones and tested them for antimicrobial and anticancer activities, demonstrating the potential biomedical applications of such compounds (Sigroha, Narasimhan, Kumar, Khatkar, Ramasamy, Mani, Mishra, & Majeed, 2012).

• Phytochemistry and Natural Products

  Compounds like the one are often isolated from natural sources and studied for their bioactive properties. For example, Shao et al. (2009) isolated new benzaldehyde derivatives from a mangrove fungus, demonstrating the role of these compounds in natural product chemistry and their potential biological activities (Shao, Wang, Wei, Jia, She, & Lin, 2009).